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Chemical Profile of Bromofluoromethane

The table below summarizes the key identifiers and physical properties of Bromofluoromethane based on

chemical databases.

Property Description

CAS Number 373-52-4 [1]

Molecular Formula CH₂BrF [1] [2]

Molar Mass 112.93 g/mol [1] [2]

Appearance Gas [2]

Boiling Point 17-18°C [1]

Density ~1.76 g/cm³ [1]

Primary Use in
Radiochemistry

Reagent for incorporating fluorine-18 (¹⁸F) into other molecules [3]
[2]
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Analytical Methods for Radiochemical Purity

For any radiopharmaceutical, including those derived from [¹⁸F]Bromofluoromethane, Radiochemical

Purity (RCP) is a critical quality attribute. It ensures the radioactivity is associated with the intended

chemical structure and not with impurities [4].

The European Association of Nuclear Medicine (EANM) provides guidelines for validating analytical

methods for radiopharmaceuticals, which are necessary to ensure the methods are fit for purpose [5]. The

general workflow for developing and performing such an analysis is summarized below.

Start: Develop & Validate
RCP Method

1. Select Analytical Method

2. Method Validation

3. Routine Quality Control

Product Release
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The most common chromatographic methods used for RCP determination, which would be applicable for

analyzing [¹⁸F]Bromofluoromethane or its derivatives, are:
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Instant Thin-Layer Chromatography (ITLC): This is a rapid and widely used technique. A small

sample is spotted on a strip (stationary phase), which is developed in a solvent (mobile phase).
Different chemical species move at different rates, allowing for separation [4]. The retention factor

(Rf) is calculated as the distance traveled by the spot divided by the distance traveled by the solvent
front [4].

High-Performance Liquid Chromatography (HPLC): This method offers higher resolution and
better separation of complex mixtures. It is particularly useful for validating other methods or for

analyzing products with multiple potential impurities. However, it is more expensive and slower than
ITLC [4].

These methods require a radiodetector for quantification. Common options include well scintillation

counters (for low activity) and dose calibrators [4] [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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